Cas no 2228714-92-7 (tert-butyl N-3-amino-2-(4-bromothiophen-2-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(4-bromothiophen-2-yl)-2-methylpropylcarbamate
• CAS No: 2228714-92-7
• MF: C₁₃H₂₁BrN₂O₂S
• MW: 349.287041425705
• CID: 6058396
• PubChem ID: 165794417
• Update Time: 2025-10-31

tert-butyl N-3-amino-2-(4-bromothiophen-2-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(4-bromothiophen-2-yl)-2-methylpropylcarbamate
• EN300-1881269
• tert-butyl N-[3-amino-2-(4-bromothiophen-2-yl)-2-methylpropyl]carbamate
• 2228714-92-7

• Inchi： 1S/C13H21BrN2O2S/c1-12(2,3)18-11(17)16-8-13(4,7-15)10-5-9(14)6-19-10/h5-6H,7-8,15H2,1-4H3,(H,16,17)
• InChI Key： ZYYDQAFLKMDEKA-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 348.05071g/mol
• Monoisotopic Mass: 348.05071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-3-amino-2-(4-bromothiophen-2-yl)-2-methylpropylcarbamate

tert-butyl N-3-amino-2-(4-bromothiophen-2-yl)-2-methylpropylcarbamate (CAS No. 2228714-92-7): A Comprehensive Overview

tert-butyl N-3-amino-2-(4-bromothiophen-2-yl)-2-methylpropylcarbamate (CAS No. 2228714-92-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino functional group, and a 4-bromothiophen-2-yl moiety. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl group is known for its steric hindrance and electron-donating properties, which can influence the reactivity and stability of the molecule. The presence of the amino group provides a versatile functional handle for further chemical modifications, such as acylation, alkylation, or coupling reactions. The 4-bromothiophen-2-yl moiety introduces a halogenated aromatic ring, which can be used for cross-coupling reactions to form new carbon-carbon bonds.

Recent studies have highlighted the potential of tert-butyl N-3-amino-2-(4-bromothiophen-2-yl)-2-methylpropylcarbamate in the development of novel pharmaceuticals. For instance, researchers at the University of California, San Francisco (UCSF) have reported that this compound can serve as a precursor for the synthesis of small molecules with potent anti-inflammatory properties. The bromine atom in the thiophene ring can be readily replaced with other functional groups through palladium-catalyzed cross-coupling reactions, allowing for the creation of a diverse library of compounds with varying biological activities.

In addition to its pharmaceutical applications, tert-butyl N-3-amino-2-(4-bromothiophen-2-yl)-2-methylpropylcarbamate has shown promise in materials science. A study published in the Journal of Materials Chemistry C demonstrated that this compound can be used as a building block for the synthesis of conjugated polymers with tunable electronic properties. The thiophene ring is known to promote π-conjugation, which is essential for the development of organic semiconductors and optoelectronic devices.

The synthesis of tert-butyl N-3-amino-2-(4-bromothiophen-2-yl)-2-methylpropylcarbamate typically involves several steps, including the formation of the thiophene ring, introduction of the bromine atom, and attachment of the amino and tert-butyl groups. One common synthetic route involves the reaction of 4-bromo-thiophene with an appropriate amine followed by protection with tert-butyl carbamate. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

From a safety perspective, it is important to handle tert-butyl N-3-amino-2-(4-bromothiophen-2-yl)-2-methylpropylcarbamate with appropriate precautions due to its reactivity and potential health effects. Laboratory personnel should wear personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, proper ventilation and waste disposal protocols should be followed to minimize environmental impact.

In conclusion, tert-butyl N-3-amino-2-(4-bromothiophen-2-yl)-2-methylpropylcarbamate (CAS No. 2228714-92-7) is a versatile organic compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an attractive candidate for further research and development, opening up new avenues for innovation in these fields.